Cas no 59097-97-1 (9,10-Anthracenedione, 1,4-bis(diethylamino)-)

59097-97-1 structure
Product name:9,10-Anthracenedione, 1,4-bis(diethylamino)-
9,10-Anthracenedione, 1,4-bis(diethylamino)- Chemical and Physical Properties
Names and Identifiers
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- 9,10-Anthracenedione, 1,4-bis(diethylamino)-
- 1,4-bis(diethylamino)anthracene-9,10-dione
- DTXSID00852006
- 59097-97-1
-
- Inchi: InChI=1S/C22H26N2O2/c1-5-23(6-2)17-13-14-18(24(7-3)8-4)20-19(17)21(25)15-11-9-10-12-16(15)22(20)26/h9-14H,5-8H2,1-4H3
- InChI Key: FUYUJTYVLZOEBC-UHFFFAOYSA-N
- SMILES: C(N(CC)C1C2=C(C(=O)C3C(C2=O)=CC=CC=3)C(N(CC)CC)=CC=1)C
Computed Properties
- Exact Mass: 350.19958
- Monoisotopic Mass: 350.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.6Ų
- XLogP3: 4.6
Experimental Properties
- PSA: 40.62
9,10-Anthracenedione, 1,4-bis(diethylamino)- Related Literature
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Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
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Hiromu Kumagai,Ryou Matsunaga,Tatsuya Nishimura,Yuya Yamamoto,Satoshi Kajiyama,Yuya Oaki,Kei Akaiwa,Hirotaka Inoue,Hiromichi Nagasawa,Takashi Kato Faraday Discuss., 2012,159, 483-494
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